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Compound of Interest

Compound Name:
1-Iodo-3,4-

methylenedioxybenzene

Cat. No.: B134573 Get Quote

For immediate reference in the event of a spill or exposure, consult the Safety Data Sheet

(SDS) and adhere to emergency protocols. This guide serves as a procedural reference and is

not a replacement for institutional safety guidelines and regulatory mandates.

This document provides critical safety and logistical information for the proper handling and

disposal of 1-Iodo-3,4-methylenedioxybenzene (CAS 5876-51-7). Adherence to these

protocols is vital for ensuring the safety of laboratory personnel and maintaining environmental

compliance. This substance is recognized as a hazardous chemical, and its disposal is

regulated. It must not be disposed of in regular trash or flushed down the sewer system.[1]

Immediate Safety and Handling Precautions
Before handling 1-Iodo-3,4-methylenedioxybenzene, a thorough understanding of its

potential hazards is imperative. The following Personal Protective Equipment (PPE) is the

minimum required protection:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.

Body Protection: A laboratory coat and closed-toe shoes are required.
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Ventilation: All manipulations of 1-Iodo-3,4-methylenedioxybenzene, including weighing,

transferring, and preparing for disposal, must be performed within a certified chemical fume

hood to prevent the inhalation of vapors.

Hazard Profile and Quantitative Data
1-Iodo-3,4-methylenedioxybenzene presents several health and environmental hazards.[2]

The following table summarizes its GHS classification and other relevant data.

Property Value Significance for Disposal

Molecular Formula C₇H₅IO₂[2]
Chemical identification for

labeling.

Molecular Weight 248.02 g/mol [2]
Necessary for quantifying

waste.

GHS Hazard Statements

H315: Causes skin

irritation.H318: Causes serious

eye damage.H335: May cause

respiratory irritation.H412:

Harmful to aquatic life with

long lasting effects.[2][3]

Dictates that this chemical is a

hazardous waste. Prohibits

disposal down the drain or in

regular trash.[4] Requires

specific handling to avoid

personnel exposure and

environmental contamination.

Physical State Solid or liquid

Affects the choice of waste

container and spill cleanup

procedures.

Incompatible Materials Strong oxidizing agents.[5][6]

Must be segregated from

these materials during storage

and in waste containers.

Step-by-Step Disposal Protocol
The standard and required method for disposing of 1-Iodo-3,4-methylenedioxybenzene is

through segregation as halogenated organic waste for professional disposal. On-site chemical

treatment is not recommended.
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Protocol for Unused or Contaminated 1-Iodo-3,4-methylenedioxybenzene:

Segregation: Designate a specific, compatible waste container for "Halogenated Organic

Waste."[7] The container must be in good condition, possess a secure screw cap, and be

constructed from a material compatible with the chemical. To prevent dangerous reactions,

do not mix with incompatible waste streams.

Labeling: Immediately affix a "Hazardous Waste" label to the container.[1][8][9] The label

must be filled out completely and legibly with the following information:

The full chemical name: "1-Iodo-3,4-methylenedioxybenzene". Abbreviations or

chemical formulas are not permissible.[1]

The quantity of the waste added.

The date of waste generation.

The location of origin (e.g., laboratory, room number).

The name and contact information of the principal investigator.[1]

Checkmarks indicating the appropriate hazard pictograms (e.g., irritant, environmental

hazard).[1]

Storage: Keep the hazardous waste container tightly sealed at all times, except when adding

waste.[8][10] Store the container in a designated satellite accumulation area that is cool,

well-ventilated, and away from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

service.[1][9]

Protocol for Empty Containers:

Rinsing: An empty container that has held 1-Iodo-3,4-methylenedioxybenzene must be

triple-rinsed with a suitable solvent (e.g., acetone or ethanol) inside a chemical fume hood.[7]

[8]
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Rinsate Disposal: The solvent rinsate is now considered halogenated hazardous waste and

must be collected in the designated "Halogenated Organic Waste" container.[7][8]

Container Disposal: After triple-rinsing, the container can typically be disposed of as non-

hazardous laboratory waste (e.g., glass or plastic recycling, or regular trash), but you must

confirm this with your institution's EHS office.[7][8] Before disposal, any hazardous chemical

labels on the container should be defaced.[9]

Spill Response:

Secure the Area: Restrict access to the spill location. Remove all ignition sources.

Don PPE: Wear the appropriate PPE as described in the safety and handling section.

Contain the Spill: For small spills, cover the material with an inert absorbent such as

vermiculite, sand, or a commercial spill pillow.[7]

Collect Waste: Carefully sweep or scoop the absorbed material into a sealable, compatible

container.

Label and Dispose: Seal the container, label it as "Hazardous Waste: 1-Iodo-3,4-
methylenedioxybenzene Spill Debris," and arrange for pickup with your other hazardous

waste.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Iodo-3,4-
methylenedioxybenzene.
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Caption: Disposal workflow for 1-Iodo-3,4-methylenedioxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b134573?utm_src=pdf-custom-synthesis
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3_4-methylenedioxybenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodo-3_4-methylenedioxybenzene
https://cenmed.com/1-iodo-3-4-methylenedioxybenzene-c09-0926-342/
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.fishersci.com/store/msds?partNumber=AC122335000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC133940500&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_3_iodopropoxy_Benzene_A_Procedural_Guide.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-proper-disposal-procedures
https://www.benchchem.com/product/b134573#1-iodo-3-4-methylenedioxybenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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